
Introduction: Understanding Dimethyl 2-
bromoisophthalate

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Dimethyl 2-bromoisophthalate

CAS No.: 39622-80-5

Cat. No.: B3025234 Get Quote

Dimethyl 2-bromoisophthalate, systematically named dimethyl 2-bromobenzene-1,3-

dicarboxylate according to IUPAC nomenclature, is a halogenated aromatic diester. Its

molecular structure features a benzene ring substituted with two methyl ester groups at

positions 1 and 3 (isophthalate arrangement) and a bromine atom at the 2-position. This

specific arrangement of functional groups makes it a highly valuable and versatile intermediate

in advanced organic synthesis.

For researchers and professionals in drug development, Dimethyl 2-bromoisophthalate
serves as a key building block. The presence of the bromine atom at a position ortho to one

ester group and meta to the other, along with the two reactive ester functionalities, allows for

the strategic construction of complex molecular architectures. The bromine atom is particularly

useful for introducing molecular diversity through various cross-coupling reactions, while the

ester groups can be hydrolyzed, reduced, or converted into other functional groups to build out

the scaffold of a potential therapeutic agent. This guide provides a comprehensive overview of

its properties, synthesis, and applications, grounded in established chemical principles.
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Identifier Value

IUPAC Name dimethyl 2-bromobenzene-1,3-dicarboxylate

Common Name Dimethyl 2-bromoisophthalate

CAS Number 39622-80-5[1][2]

Molecular Formula C₁₀H₉BrO₄[1][2]

Molecular Weight 273.08 g/mol [1][2]

InChI Key GHPOMFOMBISJGM-UHFFFAOYSA-N[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a synthetic intermediate is

paramount for its effective use in experimental design, particularly for reaction setup,

purification, and storage.

Property Value Source

Physical Form Solid

Boiling Point 313.0 ± 22.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

Flash Point 143.1 ± 22.3 °C [1]

Solubility
Very slightly soluble in water

(0.52 g/L at 25 °C)
[2]

Storage
Ambient temperature, under

inert atmosphere

Synthesis and Purification
The most direct and common method for the preparation of Dimethyl 2-bromoisophthalate is

the Fischer esterification of its corresponding carboxylic acid precursor, 2-bromoisophthalic
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acid. This acid-catalyzed reaction with methanol is a cornerstone of organic synthesis due to its

reliability and scalability.

Experimental Protocol: Synthesis via Fischer
Esterification
Objective: To synthesize Dimethyl 2-bromoisophthalate from 2-bromoisophthalic acid.

Causality: The use of a strong acid catalyst (like sulfuric acid) protonates the carbonyl oxygen

of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by methanol. The reaction is driven to completion by using an excess of

methanol, which also serves as the solvent. A similar procedure is well-documented for the

synthesis of the related isomer, dimethyl 5-bromoisophthalate.[3]

Materials:

2-bromoisophthalic acid

Anhydrous methanol (excess)

Concentrated sulfuric acid (catalytic amount)

5% (w/v) Sodium bicarbonate solution

Distilled water

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-

bromoisophthalic acid.

Add an excess of anhydrous methanol to the flask, sufficient to fully dissolve the starting

material upon heating.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Reduce the volume of methanol under reduced pressure using a rotary evaporator.

Pour the concentrated residue slowly into a beaker of cold distilled water, which should

cause the crude product to precipitate.

Neutralize any remaining acid by slowly adding 5% sodium bicarbonate solution until

effervescence ceases.

Collect the solid precipitate by vacuum filtration and wash thoroughly with distilled water.

Dry the crude product. For further purification, recrystallization from a suitable solvent (e.g.,

ethanol or methanol/water mixture) can be performed.

Reactants Conditions

2-Bromoisophthalic Acid Methanol (Excess) Conc. H₂SO₄ (catalyst)

 catalysis

Heat (Reflux)

 energy input

Dimethyl 2-bromoisophthalate

Fischer Esterification

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 2-bromoisophthalate.

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3025234?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure the identity and purity of the synthesized compound, a suite of spectroscopic

analyses is essential.

¹H NMR (Proton Nuclear Magnetic Resonance): This technique will confirm the presence of

the aromatic protons and the two distinct methyl ester groups. The aromatic protons will

appear as multiplets in the aromatic region, with their splitting patterns and chemical shifts

dictated by the substitution pattern. The two methyl groups will each appear as a singlet,

likely at slightly different chemical shifts due to their different chemical environments relative

to the bromine atom.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This will show distinct signals for the

two carbonyl carbons of the ester groups, the six aromatic carbons (four substituted, two

unsubstituted), and the two methyl carbons.

FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will prominently feature a

strong carbonyl (C=O) stretching band around 1720-1740 cm⁻¹, characteristic of aromatic

esters. C-O stretching bands and aromatic C-H and C=C stretching bands will also be

present.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. A characteristic isotopic pattern for bromine (approximately 1:1 ratio for M and

M+2 peaks) will be observed, providing definitive evidence of a single bromine atom in the

molecule.

Applications in Drug Development and Organic
Synthesis
The true utility of Dimethyl 2-bromoisophthalate for drug discovery lies in its role as a

versatile synthetic intermediate. The ortho-bromo-diester motif is a powerful platform for

generating libraries of complex molecules.

Core Reactivity: A Gateway to Molecular Complexity
The bromine atom serves as a handle for introducing complexity via modern cross-coupling

reactions. This is a field-proven strategy for building the carbon skeleton of drug candidates.
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Suzuki Coupling: Reaction with a boronic acid or ester in the presence of a palladium

catalyst allows for the formation of a new carbon-carbon bond, enabling the attachment of

various aryl or alkyl groups.

Heck Coupling: Palladium-catalyzed reaction with an alkene can be used to introduce vinyl

groups.

Sonogashira Coupling: Coupling with a terminal alkyne using a palladium/copper co-catalyst

system introduces alkynyl functionalities, which are valuable in medicinal chemistry.

Buchwald-Hartwig Amination: This palladium-catalyzed reaction enables the formation of

carbon-nitrogen bonds, allowing for the introduction of amines, a common functional group in

pharmaceuticals.

The ester groups provide additional points for modification. They can be:

Hydrolyzed to the corresponding dicarboxylic acid, which can then be used to form amides,

esters with more complex alcohols, or other acid derivatives.

Reduced to diols, providing a different set of functional groups for further elaboration.

Palladium-Catalyzed Cross-Coupling Reactions Ester Group Modifications

Dimethyl 2-bromoisophthalate

C₁₀H₉BrO₄

Suzuki Coupling + R-B(OH)₂ Heck Coupling + Alkene Sonogashira Coupling + Alkyne Buchwald-Hartwig + Amine Hydrolysis + H₂O/H⁺ or OH⁻ Reduction + LiAlH₄ or BH₃

Aryl/Alkyl Substituted Isophthalates Vinyl Substituted Isophthalates Alkynyl Substituted Isophthalates Amino Substituted Isophthalates 2-Substituted Isophthalic Acids 2-Substituted Benzene-1,3-dimethanols
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Caption: Synthetic utility of Dimethyl 2-bromoisophthalate.

Safety and Handling
As with any laboratory chemical, proper safety protocols must be strictly followed when

handling Dimethyl 2-bromoisophthalate. The compound is classified as an irritant.

Hazard Identification:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[4]

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile rubber).

Wear safety glasses with side-shields or goggles.

Wear a lab coat.

Handling: Avoid breathing dust. Avoid contact with skin and eyes.[4][5] Wash hands

thoroughly after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

under an inert atmosphere.

Conclusion
Dimethyl 2-bromoisophthalate is a valuable and versatile building block for organic

synthesis, particularly relevant to the field of drug discovery and development. Its well-defined
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structure and multiple reactive sites provide a robust platform for the creation of diverse and

complex molecular entities. A thorough understanding of its synthesis, properties, and

reactivity, as outlined in this guide, is crucial for leveraging its full potential in the laboratory.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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